Cas no 88817-30-5 (1,3-Benzenedicarbonitrile, 2-amino-5-bromo-4-methyl-)

• Product Name: 1,3-Benzenedicarbonitrile, 2-amino-5-bromo-4-methyl-
• CAS No: 88817-30-5
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 621115
• PubChem ID: 23325782
• Update Time: 2025-04-19

1,3-Benzenedicarbonitrile, 2-amino-5-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 2-amino-5-bromo-4-methyl-
• 2-amino-5-bromo-4-methylbenzene-1,3-dicarbonitrile
• DTXSID00632946
• SCHEMBL10851986
• 88817-30-5

• Inchi： 1S/C9H6BrN3/c1-5-7(4-12)9(13)6(3-11)2-8(5)10/h2H,13H2,1H3
• InChI Key： QCWHSGKXZCDNFS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(C#N)=C1C)N

Computed Properties

• Exact Mass: 234.97451g/mol
• Monoisotopic Mass: 234.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų